Cas no 1258650-78-0 ((1S,6R,7S)-7-(trifluoromethyl)-3-azabicyclo[4.1.0]heptane)

(1S,6R,7S)-7-(trifluoromethyl)-3-azabicyclo[4.1.0]heptane structure
1258650-78-0 structure
Product Name:(1S,6R,7S)-7-(trifluoromethyl)-3-azabicyclo[4.1.0]heptane
CAS No:1258650-78-0
MF:C7H10F3N
MW:165.156212329865
MDL:MFCD19442746
CID:5207091
Update Time:2026-03-06

(1S,6R,7S)-7-(trifluoromethyl)-3-azabicyclo[4.1.0]heptane Chemical and Physical Properties

Names and Identifiers

    • (1S,6R,7S)-7-(trifluoromethyl)-3-azabicyclo[4.1.0]heptane
    • rel-(1S,6R,7S)-7-(Trifluoromethyl)-3-azabicyclo[4.1.0]heptane
    • MDL: MFCD19442746
    • Inchi: 1S/C7H10F3N/c8-7(9,10)6-4-1-2-11-3-5(4)6/h4-6,11H,1-3H2/t4-,5+,6+/m1/s1
    • InChI Key: NDMYUCOTFFEXFA-SRQIZXRXSA-N
    • SMILES: FC([C@@H]1[C@H]2CNCC[C@H]21)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 166
  • XLogP3: 1.6
  • Topological Polar Surface Area: 12

(1S,6R,7S)-7-(trifluoromethyl)-3-azabicyclo[4.1.0]heptane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-89754-1.0g
(1S,6R,7S)-7-(trifluoromethyl)-3-azabicyclo[4.1.0]heptane
1258650-78-0
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$0.0 2023-02-11
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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rel-(1S,6R,7S)-7-(Trifluoromethyl)-3-azabicyclo[4.1.0]heptane
1258650-78-0 98%
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PBTEN15310-100MG
(1S,6R,7S)-7-(trifluoromethyl)-3-azabicyclo[4.1.0]heptane
1258650-78-0 95%
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN15310-250MG
(1S,6R,7S)-7-(trifluoromethyl)-3-azabicyclo[4.1.0]heptane
1258650-78-0 95%
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PBTEN15310-500MG
(1S,6R,7S)-7-(trifluoromethyl)-3-azabicyclo[4.1.0]heptane
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¥ 5,979.00 2023-03-30
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PBTEN15310-1G
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PBTEN15310-5G
(1S,6R,7S)-7-(trifluoromethyl)-3-azabicyclo[4.1.0]heptane
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Enamine
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(1S,6R,7S)-7-(trifluoromethyl)-3-azabicyclo[4.1.0]heptane
1258650-78-0
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$0.0 2023-09-01
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN15310-100mg
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¥2244.0 2024-04-25
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN15310-250mg
(1S,6R,7S)-7-(trifluoromethyl)-3-azabicyclo[4.1.0]heptane
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